Cas no 116640-11-0 (3,5-difluoro-4-(trifluoromethyl)phenol)

• Product Name: 3,5-difluoro-4-(trifluoromethyl)phenol
• CAS No: 116640-11-0
• MF: C₇H₃F₅O
• MW: 198.090139627457
• MDL: MFCD19441183
• CID: 1208078
• PubChem ID: 14209863
• Update Time: 2025-11-02

3,5-difluoro-4-(trifluoromethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 3,5-difluoro-4-(trifluoromethyl)phenol
• AGN-PC-000Q05
• ACMC-20egdi
• 3,5-difluoro-4-trifluoro-methylphenol
• CTK0C5026
• Phenol, 3,5-difluoro-4-(trifluoromethyl)-
• SureCN759007
• KB-70206
• 3,5-difluoro-4-trifluoromethylphenol
• AG-D-38167
• 3,5-DIFLUORO-4-(TRIFLUOROMETHYL)PHENOL (79% W/W IN DMF)
• SCHEMBL759007
• AKOS015853181
• MFCD19441183
• 116640-11-0
• DB-347833
• DTXSID80557466
• AMY8724
• CS-0157708
• 3,5-difluoro-4-trifluoromethyl-phenol
• BS-14497

• MDL： MFCD19441183
• Inchi： 1S/C7H3F5O/c8-4-1-3(13)2-5(9)6(4)7(10,11)12/h1-2,13H
• InChI Key： NAOKJLSRDFRVLJ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1C(F)(F)F)F)O

Computed Properties

• Exact Mass: 198.01040553g/mol
• Monoisotopic Mass: 198.01040553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.5±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 210.2±35.0 °C at 760 mmHg
• Flash Point: 80.9±25.9 °C
• Vapor Pressure: No data available

3,5-difluoro-4-(trifluoromethyl)phenol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 3,5-difluoro-4-(trifluoromethyl)phenol

Recent Advances in the Application of 3,5-Difluoro-4-(trifluoromethyl)phenol (CAS: 116640-11-0) in Chemical Biology and Pharmaceutical Research

3,5-Difluoro-4-(trifluoromethyl)phenol (CAS: 116640-11-0) has emerged as a versatile building block in medicinal chemistry and chemical biology due to its unique physicochemical properties. Recent studies highlight its growing importance as a key intermediate in the synthesis of bioactive molecules, particularly in the development of fluorinated pharmaceuticals. The trifluoromethyl and difluoro substitutions on the phenolic ring confer enhanced metabolic stability and membrane permeability, making this compound particularly valuable for drug discovery applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 116640-11-0 in the synthesis of novel kinase inhibitors. Researchers at the University of Cambridge developed a series of pyrazole derivatives incorporating this fluorinated phenol moiety, which showed remarkable selectivity for JAK3 kinase with IC50 values in the low nanomolar range. The electron-withdrawing effects of the fluorine atoms were found to significantly influence the binding affinity through dipole interactions with key amino acid residues in the ATP-binding pocket.

In pharmaceutical formulation science, 3,5-difluoro-4-(trifluoromethyl)phenol has shown promise as a stabilizer for oxidation-prone active pharmaceutical ingredients (APIs). A recent patent application (WO2023187654) discloses its use at concentrations of 0.1-1% w/w to prevent degradation of catechol-containing drugs during storage. The mechanism appears to involve radical scavenging through the phenolic hydroxyl group, while the fluorine substituents prevent unwanted metabolic conjugation in vivo.

Structural biology studies utilizing 116640-11-0 have provided new insights into protein-ligand interactions. Cryo-EM analysis of G protein-coupled receptors (GPCRs) complexed with fluorinated ligands derived from this compound revealed unexpected water-mediated hydrogen bonding networks facilitated by the fluorine atoms. These findings, published in Nature Structural & Molecular Biology (2024), suggest that strategic incorporation of polyfluorinated phenols could be a general strategy for optimizing drug-target residence time.

The compound's role in PET radiopharmaceutical development has also expanded significantly. Researchers at Memorial Sloan Kettering Cancer Center recently reported [18F]-labeled analogs of 3,5-difluoro-4-(trifluoromethyl)phenol as promising tracers for imaging neuroinflammation via TSPO (translocator protein) targeting. The presence of multiple fluorine atoms allowed for efficient isotopic exchange while maintaining high target affinity (KD = 2.3 nM), as detailed in their 2024 ACS Chemical Neuroscience publication.

From a synthetic chemistry perspective, novel catalytic methods have been developed specifically for modifying 116640-11-0. A palladium-catalyzed C-O coupling protocol published in Angewandte Chemie (2023) enables efficient derivatization of the phenolic oxygen while preserving the sensitive CF3 group. This methodology has already been adopted by several pharmaceutical companies for parallel synthesis of fluorinated compound libraries.

Ongoing clinical trials include two drug candidates (Phase I/II) containing the 3,5-difluoro-4-(trifluoromethyl)phenol scaffold: a non-steroidal glucocorticoid receptor modulator for inflammatory diseases and a small-molecule corrector for CFTR mutations in cystic fibrosis. Preliminary results suggest favorable pharmacokinetic profiles attributed to the fluorinated phenol moiety's ability to balance lipophilicity and aqueous solubility.

Future research directions highlighted in recent reviews focus on exploiting 116640-11-0's potential in targeted protein degradation (PROTACs) and covalent inhibitor design. The compound's ability to participate in halogen bonds while resisting metabolic defluorination makes it particularly attractive for these emerging therapeutic modalities. Computational studies predict that over 200 known drug targets could potentially benefit from ligands incorporating this privileged structure.